Cas no 61514-58-7 (1H-Pyrazole, 3-(chloroethynyl)-1-methyl-)

1H-Pyrazole, 3-(chloroethynyl)-1-methyl- structure
61514-58-7 structure
Product Name:1H-Pyrazole, 3-(chloroethynyl)-1-methyl-
CAS No:61514-58-7
MF:C6H5ClN2
MW:140.570299863815
CID:476670
PubChem ID:12298389
Update Time:2025-04-19

1H-Pyrazole, 3-(chloroethynyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 3-(chloroethynyl)-1-methyl-
    • 3-(2-chloroethynyl)-1-methylpyrazole
    • DTXSID10486013
    • 61514-58-7
    • YOURNEJEXUMGGS-UHFFFAOYSA-
    • InChI=1/C6H5ClN2/c1-9-5-3-6(8-9)2-4-7/h3,5H,1H3
    • 3-chloroethynyl-N-methylpyrazole
    • Inchi: 1S/C6H5ClN2/c1-9-5-3-6(8-9)2-4-7/h3,5H,1H3
    • InChI Key: YOURNEJEXUMGGS-UHFFFAOYSA-N
    • SMILES: ClC#CC1C=CN(C)N=1

Computed Properties

  • Exact Mass: 140.01425
  • Monoisotopic Mass: 140.0141259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82
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